Cas no 116-90-5 ([4,4'-Bi-7H-benz[de]anthracene]-7,7'-dione)

• Product Name: [4,4'-Bi-7H-benz[de]anthracene]-7,7'-dione
• CAS No: 116-90-5
• MF: C₃₄H₁₈O₂
• MW: 458.505528926849
• CID: 144641
• PubChem ID: 61043
• Update Time: 2025-04-19

[4,4'-Bi-7H-benz[de]anthracene]-7,7'-dione Chemical and Physical Properties

Names and Identifiers

• [4,4'-Bi-7H-benz[de]anthracene]-7,7'-dione
• 4-(7-oxobenzo[a]phenalen-4-yl)benzo[a]phenalen-7-one
• [4,4']Bi(benz[de]anthracenyl)-7,7'-dion
• [4,4']bi[benz[de]anthracenyl]-7,7'-dione
• [4,4'-bi-7H-benz(de)anthracene]-7,7'-dione
• <2.2'>Bibenzanthronyl
• 4,4'-bibenzanthronyl
• 4,4'-Di-7H-benz(de)anthracen-7-one
• 4,4'-Dibenzanthronil
• 4,4'-Dibenzanthronyl
• 7H-Benz(de)anthracen-7-one,4,4'-di
• Benzanthronyl
• Dibenzanthronyl-(2.2')
• Dibenzonyl
• EINECS 204-164-6
• 4,4''-DIBENZANTHRONYL
• 4,4'-Bi(7H-benz[de]anthracen-7-one)
• W-109425
• A7IH8DH3K5
• 4-07-00-02746 (Beilstein Handbook Reference)
• DTXSID6059441
• NSC13989
• WLN: L C6666 1A Q IVJ M- ML C6666 1A Q IVJ
• 7H-Benz(de)anthracen-7-one, 4,4'-di-
• [4,4/'-bi-7H-benz[de]anthracene]-7,7/'-dione
• NS00023767
• (4,4'-Bi-7H-benz(de)anthracene)-7,7'-dione
• 4,4'-bibenzanthrone
• NSC-13989
• FEQOTXWZPMPKGW-UHFFFAOYSA-N
• [4,7'-dione
• UNII-A7IH8DH3K5
• AKOS003620665
• 7H-Benz[de]anthracen-7-one,4'-di-
• 116-90-5
• BRN 2024432
• 4,4'-Di-7H-benz[de]anthracen-7-one
• NSC 13989

• Inchi： 1S/C34H18O2/c35-33-27-9-3-1-7-19(27)23-11-5-13-25-21(15-17-29(33)31(23)25)22-16-18-30-32-24(12-6-14-26(22)32)20-8-2-4-10-28(20)34(30)36/h1-18H
• InChI Key： FEQOTXWZPMPKGW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2=CC=CC3C(=CC=C1C=32)C1=CC=C2C(C3C=CC=CC=3C3=CC=CC1=C32)=O

Computed Properties

• Exact Mass: 458.13100
• Monoisotopic Mass: 458.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.0924 (rough estimate)
• Boiling Point: 524°C (rough estimate)
• Refractive Index: 1.4875 (estimate)
• PSA: 34.14000
• LogP: 8.08280